Cas no 110534-24-2 (1H-Benzimidazole,7-methoxy-2-propyl-)

• Product Name: 1H-Benzimidazole,7-methoxy-2-propyl-
• CAS No: 110534-24-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 128854
• PubChem ID: 22663198
• Update Time: 2025-04-18

1H-Benzimidazole,7-methoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,7-methoxy-2-propyl-
• Benzimidazole, 4(or 7)-methoxy-2-propyl- (6CI)
• 4-methoxy-2-propyl-1H-benzo[d]imidazole
• 4-methoxy-2-propyl-1H-benzimidazole
• SCHEMBL15767458
• ANFNQGJFSPDBMM-UHFFFAOYSA-N
• 110534-24-2

• Inchi： 1S/C11H14N2O/c1-3-5-10-12-8-6-4-7-9(14-2)11(8)13-10/h4,6-7H,3,5H2,1-2H3,(H,12,13)
• InChI Key： ANFNQGJFSPDBMM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1N=C(CCC)N2

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 37.91